3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C19H12FN3O2/c20-14-6-1-4-12(10-14)18(24)22-15-7-2-5-13(11-15)19-23-17-16(25-19)8-3-9-21-17/h1-11H,(H,22,24)
• InChI Key: OLDHRDNYKBABSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC=C2)F)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C19H12FN3O2
• Molecular Weight: 333.3 g/mol

Description

3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This molecule is of particular interest due to its unique structure, which allows it to interact with various biological pathways and systems. In

Mechanism of Action

The mechanism of action of 3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves its interaction with various biological pathways and systems. This compound has been shown to interact with the GABAergic system, which is involved in the regulation of anxiety and mood disorders. Additionally, it has been shown to inhibit certain enzymes and pathways involved in cancer and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific research application. In studies involving the GABAergic system, this compound has been shown to have an anxiolytic effect, reducing anxiety and improving mood. In studies involving cancer and inflammation, it has been shown to inhibit certain enzymes and pathways involved in these processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments is its ability to interact with various biological pathways and systems. This allows researchers to study the effects of this compound on a wide range of biological processes. However, one of the limitations of using this compound is its potential toxicity. Care must be taken to ensure that this compound is used in a safe and controlled manner.

Future Directions

There are several future directions for research involving 3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of interest is its potential use in the treatment of neurological disorders such as anxiety and depression. Additionally, further research is needed to explore its potential use in the treatment of cancer and inflammation. Finally, future research could focus on developing new synthesis methods for this compound that are more efficient and cost-effective.

Scientific Research Applications

3-fluoro-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been used in various scientific research applications. One of its primary uses is in the study of neurological disorders. This compound has been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and mood disorders. Additionally, it has been used in the study of cancer and inflammation due to its ability to inhibit certain enzymes and pathways involved in these processes.